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An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive comparison of two generations of resin cement
from Ivoclar Vivadent: Variolink Il and its successor, Variolink Esthetic. The document delves
into their chemical compositions, initiator systems, physical properties, and handling
characteristics, presenting quantitative data in structured tables and outlining the experimental
methodologies used for their evaluation. This guide is intended for researchers, scientists, and
professionals in the field of dental material science and development.

Executive Summary

Variolink Il has long been considered a benchmark in adhesive resin cements, known for its
high strength and reliability.[1] Its successor, Variolink Esthetic, was developed to address the
demand for enhanced esthetics, particularly in terms of color stability and user-friendly
handling, without compromising physical performance.[1][2] The primary distinction lies in the
initiator system: Variolink Esthetic incorporates the patented, 100% amine-free Ivocerin® light
initiator, which significantly improves its color stability and resistance to discoloration over time.
[1][3][4][5] This innovation, coupled with advancements in filler technology and a refined shade
concept, marks a significant evolution in luting composites.

Chemical Composition and Initiator Systems

The fundamental difference between Variolink Il and Variolink Esthetic lies in their
polymerization initiator systems. This directly impacts their chemical reactivity, color stability,
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and handling properties.

Variolink Il utilizes a conventional dual-curing system. The light-curing component is based on
a camphorquinone/amine system, while the self-curing mechanism is a redox-initiated
polymerization.[6] While effective, the presence of tertiary amines can lead to a degree of
oxidation over time, potentially causing slight color shifts in the restoration.

Variolink Esthetic, by contrast, employs a revolutionary initiator technology. For light and dual
curing, it utilizes the patented light initiator Ivocerin®.[1][2][7] A key advantage of Ivocerin® is
that it is entirely free of amine co-initiators, which are a known source of discoloration in
conventional resin cements.[1][7] This results in exceptional color stability.[4][5] The self-curing
mechanism in the dual-cure (DC) version is based on a thiocarbamide hydroperoxide system,
which also avoids the use of amines.[1]

The monomer matrix of Variolink Il is based on Bis-GMA, while Variolink Esthetic's matrix is
composed of urethane dimethacrylate (UDMA) and other methacrylate monomers.[1][8] The
filler composition has also been refined. Variolink Il contains barium silicate glass and
ytterbium trifluoride (YbFs), with a mean particle size of 1.0 um.[6][9] Variolink Esthetic utilizes
ytterbium trifluoride and spheroidal mixed oxides, with a significantly smaller primary particle
size of 100-200 nm.[1] This reduction in filler size contributes to improved handling and higher
translucency in Variolink Esthetic.[1]

Polymerization Initiation Pathways

The following diagrams illustrate the fundamental differences in the light-curing initiation
pathways for Variolink 1l and Variolink Esthetic.
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Fig. 1: Variolink Il Light-Curing Initiation
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Fig. 1: Variolink Il Light-Curing Initiation
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Fig. 2: Variolink Esthetic Light-Curing Initiation
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Fig. 2: Variolink Esthetic Light-Curing Initiation

Quantitative Data Presentation

The physical properties of both resin cements have been evaluated according to the ISO 4049
standard for polymer-based restorative materials.[1][6] The following tables summarize the key

guantitative data for easy comparison.

Table 1: Comparison of Physical Properties
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Variolink Esthetic

Property Variolink Il e Test Standard
Flexural Strength

107 MPa[6] 132 + 7 MPa[1] ISO 4049
(Dual-Cure)
Flexural Modulus 4500 MPa[6] 6500 + 500 MPa[1] ISO 4049
Compressive Strength 400 MPa[6] Not Available ISO 4049
Water Absorption (7 )

18.5 pg/mms3[6] Not Available ISO 4049
days)
Water Solubility (7 )

0.0 pg/mm3[6] Not Available ISO 4049
days)
Film Thickness 9 um[6] <10 pm ISO 4049
Radiopacity 450% AI[6][10] > 300% Al[1] ISO 4049

Table 2: Influence of Curing Mode on Flexural Strength and Modulus of Elasticity

. . Flexural Strength Modulus of
Material Curing Mode o
(MPa) Elasticity (MPa)
Variolink 11 Light-Cure (Base only) 114 + 6[1] 5500 + 500[1]

Self-Cure (Base +

107 + 5[1] 6000 + 500[1]
Catalyst)
Dual-Cure (Base +
132 + 7[1] 6500 + 500[1]
Catalyst)
Variolink Esthetic DC Light-Cure 120 + 10[1] Not specified
Self-Cure 120 + 10[1] Not specified
Dual-Cure 130 + 10[1] Not specified
Experimental Protocols
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The physical properties listed above are determined using standardized testing methodologies,
primarily those outlined in ISO 4049: Dentistry — Polymer-based restorative materials.[1][6][11]

Flexural Strength Test (Three-Point Bending Test)

This test measures the material's resistance to fracture under a bending load, indicating its
ability to withstand masticatory forces.

Methodology:

e Specimen Preparation: Rectangular bar-shaped specimens (typically 25 mm x 2 mm x 2
mm) are prepared by injecting the mixed cement into a mold.[12][13][14]

o Curing: The specimens are cured according to the manufacturer's instructions for the specific
mode being tested (light-cure, self-cure, or dual-cure). For light and dual curing, a high-
intensity dental curing light is used, often with overlapping exposures to ensure complete
polymerization.[14]

o Storage: Post-curing, specimens are typically stored in distilled water at 37°C for 24 hours to
simulate oral conditions.[14]

o Testing: The specimen is placed on two supports (with a defined span, e.g., 20 mm) in a
universal testing machine. A load is applied to the center of the specimen at a constant
crosshead speed (e.g., 0.75 mm/min) until fracture occurs.[12][14]

e Calculation: The flexural strength (o) in megapascals (MPa) is calculated from the fracture
load, the span between the supports, and the specimen’'s dimensions.

Water Sorption and Solubility

This test determines the amount of water absorbed by the material and the amount of soluble
material that leaches out, which can affect the material's dimensional stability and
biocompatibility.

Methodology:

e Specimen Preparation: Disc-shaped specimens (typically 15 mm diameter and 1 mm
thickness) are prepared and cured.[15][16]
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« Initial Conditioning: The specimens are placed in a desiccator and weighed repeatedly until a
constant mass (m1) is achieved.[9]

e Immersion: The conditioned discs are immersed in distilled water at 37°C for a specified
period, typically 7 days.[9][15][16]

o Post-Immersion Weighing: After 7 days, the specimens are removed, blotted dry, and
weighed to determine the saturated mass (mz).[9]

» Re-Conditioning: The specimens are then returned to the desiccator and weighed until they
again reach a constant mass (ms).[9]

e Calculation:

o Water Sorption (Wsp) is calculated in pg/mm?3 using the formula: Wsp = (mz2 - ms) / V,
where V is the volume of the specimen.

o Water Solubility (Wsl) is calculated in pg/mm3 using the formula: Wsl = (m1 - ms) / V.

Film Thickness

This measurement is critical for luting cements as it determines the fit of the final restoration. A
low film thickness is desirable to ensure the restoration is fully seated.

Methodology:
o Apparatus: The test is conducted using two optically flat circular glass plates.[11]

o Material Application: A specified volume of mixed cement is placed at the center of the lower
glass plate.

o Load Application: The second glass plate is placed on top, and a load of 150 N is applied
vertically onto the top plate.[17]

o Measurement: After a set time, the thickness of the cement film between the two plates is
measured using a micrometer or other suitable device. The average of several
measurements is taken.
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Workflow and Handling Characteristics

Beyond physical properties, the clinical handling of a resin cement is paramount. Variolink
Esthetic was specifically designed to improve upon the handling of Variolink I1.[1]
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Fig. 3: General Adhesive Cementation Workflow
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Fig. 3: General Adhesive Cementation Workflow
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A significant handling improvement in Variolink Esthetic is the ease of excess removal.[2][4]
[18] With Variolink II, excess material had to be meticulously removed while the cement was in
its non-polymerized state, which could be time-consuming.[1] Variolink Esthetic features a
"tack-curing" option, where a brief (2-second) exposure to a curing light brings the excess
cement to a gel-like consistency, allowing for easy and clean removal in larger pieces before
the final cure.[18]

Conclusion

Variolink Esthetic represents a significant advancement over Variolink Il, primarily driven by
innovations in its initiator chemistry. The adoption of the amine-free Ivocerin® photoinitiator
provides superior color stability, a critical factor for highly esthetic restorations. While both
materials exhibit robust physical properties suitable for the permanent cementation of ceramic
and composite restorations, Variolink Esthetic demonstrates higher flexural strength and
modulus in its dual-cured formulation. Furthermore, refinements to the filler system and
rheological properties in Variolink Esthetic have resulted in more user-friendly handling,
particularly concerning the simplified removal of excess cement. For applications where long-
term esthetics and color fidelity are paramount, Variolink Esthetic offers a chemically
advanced and clinically refined solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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